Cas no 23953-00-6 ((2S)-2-methoxypropanoic acid)

• Product Name: (2S)-2-methoxypropanoic acid
• CAS No: 23953-00-6
• MF: C₄H₈O₃
• MW: 104.104521751404
• MDL: MFCD01632589
• CID: 269584
• PubChem ID: 5702566
• Update Time: 2025-11-03

(2S)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methoxy-, (2S)-
• (S)-2-Methoxypropanoic acid
• (S)-(-)-2-Methoxypropionic Acid
• (2S)-2-methoxypropanoic acid
• (S)-(-)-2-Methoxypro
• L-2-methoxypropionic acid
• L-2-Methoxy-propionsaeure
• propanoic acid, 2-methoxy-, (2s)-
• 74K293OCX6
• 2-Methoxypropanoic acid, (S)-
• Propanoic acid, 2-methoxy-, (S)-
• Propionic acid, 2-methoxy-, (S)-(-)-
• (S)-2-methoxypropionic acid
• (S)-2-methoxy propanoic acid
• (2S)-2-Methoxypropionic acid
• (S)-2-methoxy-propanoic acid
• (2S)-2-Methoxy-propanoic Acid
• C
• MFCD01632589
• J-015291
• CS-D0537
• (S)-(-)-2-methoxypropionic acid, AldrichCPR
• SCHEMBL140737
• A878084
• (-)-(S)-2-methoxy-propionic acid
• EN300-258477
• UNII-74K293OCX6
• ICPWFHKNYYRBSZ-VKHMYHEASA-N
• Q27266281
• AKOS006239592
• AS-40722
• (S)-2-methoxypropanoicacid
• 23953-00-6
• (s)-(+)-2-methoxypropionic acid
• AKOS005138027

• MDL： MFCD01632589
• Inchi： 1S/C4H8O3/c1-3(7-2)4(5)6/h3H,1-2H3,(H,5,6)/t3-/m0/s1
• InChI Key： ICPWFHKNYYRBSZ-VKHMYHEASA-N
• SMILES： O(C)[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 104.04700
• Monoisotopic Mass: 104.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not available
• Density: 1.1141 (rough estimate)
• Boiling Point: 199.4℃ at 760mmHg
• Flash Point: 87℃(lit.)
• Refractive Index: 1.4132-1.4152
• PSA: 46.53000
• LogP: 0.10590
• Solubility: Not available

(2S)-2-methoxypropanoic acid Security Information

• Hazard Category Code： 36/37/38-41
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (2S)-2-methoxypropanoic acid

Introduction to (2S)-2-methoxypropanoic Acid (CAS No. 23953-00-6)

(2S)-2-methoxypropanoic acid, with the chemical formula C₄H₈O₃, is a chiral compound that has garnered significant attention in the field of pharmaceutical and biochemical research. Its CAS number, CAS No. 23953-00-6, uniquely identifies it in scientific literature and databases, facilitating its study and application in various synthetic and analytical processes. This compound, also known as (S)-2-methoxybutanoic acid, belongs to the class of β-hydroxy carboxylic acids and has demonstrated promising properties that make it a valuable intermediate in the synthesis of more complex molecules.

The stereochemistry of (2S)-2-methoxypropanoic acid is particularly noteworthy, as the (S)-configuration at the second carbon atom imparts unique reactivity and biological properties. This chirality is crucial in pharmaceutical applications, where enantiomeric purity can significantly influence the efficacy and safety of drug candidates. The synthesis of this compound often involves chiral resolution or asymmetric synthesis techniques, which are areas of active research to improve yield and purity.

Recent advancements in the field of biocatalysis have highlighted the utility of (2S)-2-methoxypropanoic acid as a substrate for enzyme-mediated reactions. For instance, researchers have explored its use in the production of chiral auxiliaries and ligands for asymmetric catalysis. The compound's ability to participate in stereoselective reactions makes it a valuable tool in developing novel synthetic pathways. Moreover, its structural features allow for modifications that can tailor its properties for specific applications, such as in the synthesis of active pharmaceutical ingredients (APIs).

In the realm of medicinal chemistry, (2S)-2-methoxypropanoic acid has been investigated for its potential role in drug discovery. Its structural motif is found in several bioactive molecules, suggesting that it could serve as a key building block for new therapeutic agents. Studies have shown that derivatives of this compound exhibit various biological activities, including anti-inflammatory and analgesic effects. The growing interest in natural product-inspired scaffolds has further fueled research into harnessing the potential of (2S)-2-methoxypropanoic acid and its analogs.

The analytical characterization of (2S)-2-methoxypropanoic acid is another critical aspect of its study. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These methods provide detailed insights into its molecular structure and conformation, which are essential for understanding its reactivity and biological behavior.

Industrial applications of (2S)-2-methoxypropanoic acid are also emerging, particularly in the production of specialty chemicals and fine intermediates. Its versatility as a building block allows for the synthesis of a wide range of compounds with tailored properties. For example, it can be used to produce esters, amides, and other derivatives that find use in fragrances, polymers, and coatings. The demand for sustainable and efficient synthetic routes has further driven innovation in the utilization of this compound.

The environmental impact of synthesizing and using (2S)-2-methoxypropanoic acid is another consideration that researchers are addressing. Green chemistry principles are being applied to develop more eco-friendly synthetic methods that minimize waste and reduce energy consumption. For instance, biocatalytic processes have been explored as an alternative to traditional chemical synthesis, offering a more sustainable approach to producing this compound.

Future directions in the research of (2S)-2-methoxypropanoic acid include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form inclusion complexes with other molecules makes it a promising candidate for encapsulating therapeutic agents. Additionally, its chiral nature could be leveraged in developing novel nanomaterials with enhanced properties.

In conclusion, (2S)-2-methoxypropanoic acid (CAS No. 23953-00-6) is a versatile and intriguing compound with significant potential in pharmaceuticals, biocatalysis, and industrial chemistry. Its unique stereochemistry, coupled with its reactivity and biological activities, makes it a valuable asset in synthetic chemistry. As research continues to uncover new applications and synthetic strategies, the importance of this compound is expected to grow further.